![molecular formula C20H19N3O4S2 B2417975 4,5-Dimethyl-2-(4-(phenylsulfonamido)benzamido)thiophene-3-carboxamide CAS No. 886903-83-9](/img/structure/B2417975.png)
4,5-Dimethyl-2-(4-(phenylsulfonamido)benzamido)thiophene-3-carboxamide
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Description
4,5-Dimethyl-2-(4-(phenylsulfonamido)benzamido)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C20H19N3O4S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activities
Thiophene-3-carboxamide derivatives have shown significant biological activities, including antibacterial and antifungal properties. Vasu et al. (2003) studied two biologically active thiophene-3-carboxamide derivatives, which exhibited these activities, highlighting the potential of thiophene derivatives in the development of new antimicrobial agents (Vasu, K. Nirmala, A. R. Choudhury, S. Mohan, J. Saravanan, T. Narasimhamurthy, 2003).
Advanced Polymer Materials
Research on thiophene-based polymers has demonstrated their potential in creating advanced materials with desirable properties. Hsiao and Chang (1996) reported the synthesis of novel aromatic polyamides based on multi-ring flexible dicarboxylic acids, which were amorphous, soluble in polar solvents, and formed tough, flexible films, indicating the utility of thiophene derivatives in materials science (Hsiao, Hui-Yu Chang, 1996).
Immunomodulatory Effects
Compounds related to thiophene carboxamides have been investigated for their immunosuppressive activities. A study by Axton et al. (1992) on novel immunosuppressive butenamides, including thiophene derivatives, showed activity towards inhibiting proliferating concanavalin A-stimulated T-lymphocytes, suggesting potential applications in immune regulation (Axton, M. E. Billingham, P. Bishop, P. Gallagher, T. A. Hicks, E. Kitchen, G. Mullier, W. M. Owton, M. G. Parry, S. Scott, D. J. Steggles, 1992).
Enzyme Inhibition for Therapeutic Applications
Thiophene sulfonamide derivatives have been identified as potent inhibitors of carbonic anhydrase isoenzymes, which are therapeutic targets for various conditions. Supuran et al. (2013) developed aromatic sulfonamide inhibitors that demonstrated nanomolar inhibitory concentrations against several carbonic anhydrase isoenzymes, showcasing the potential of thiophene derivatives in medicinal chemistry (Supuran, A. Maresca, F. Gregáň, M. Remko, 2013).
Properties
IUPAC Name |
2-[[4-(benzenesulfonamido)benzoyl]amino]-4,5-dimethylthiophene-3-carboxamide |
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InChI |
InChI=1S/C20H19N3O4S2/c1-12-13(2)28-20(17(12)18(21)24)22-19(25)14-8-10-15(11-9-14)23-29(26,27)16-6-4-3-5-7-16/h3-11,23H,1-2H3,(H2,21,24)(H,22,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNDVVUBEEOIKEF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)N)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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